4-(1,1-Dimethyl-2-propynyloxy)trifluoromethylbenzene

• Molecular Formula: C12H11F3O
• Molecular Weight: 228.21 g/mol
• IUPAC Name: 1-(2-methylbut-3-yn-2-yloxy)-4-(trifluoromethyl)benzene
• InChI: InChI=1S/C12H11F3O/c1-4-11(2,3)16-10-7-5-9(6-8-10)12(13,14)15/h1,5-8H,2-3H3
• InChI Key: NJFZPSSHFSLBED-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C#C)OC1=CC=C(C=C1)C(F)(F)F

Description

4-(1,1-Dimethyl-2-propynyloxy)trifluoromethylbenzene is a useful research compound. Its molecular formula is C12H11F3O and its molecular weight is 228.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

1.62 g of 4-(trifluoromethyl)phenol, 1.53 g of 2-chloro-2-methyl-3-butyne and 10 g of potassium carbonate were heated at reflux in 50 ml of acetone. After 18, 42 and 66 hours further batches of 1 53 g of 2-chloro-2-methyl-3-butyne were added. 72 hours after the final addition the mixture was allowed to cool to room temperature and was partitioned between diethyl ether and water. The organic phase was washed with aqueous sodium hydroxide solution, dried over sodium sulphate and evaporated. The residue was chromatographed on silica gel using 5% (v/v) ethyl acetate/petroleum ether for the elution. 1.8 g of 4-(1,1-dimethyl-2-propynyloxy)trifluoromethylbenzene were obtained as a yellow oil.

Synthesis routes and methods II

Procedure details

1.62 g of 4-(trifluoromethyl)phenol, 1.53 g of 2-chloro-2-methyl-3-butyne and 10 g of potassium carbonate were heated at reflux in 50 ml of acetone. After 18, 42 and 66 hours further batches of 1.53 g of 2-chloro-2-methyl-3-butyne were added. 72 hours after the final addition the mixture was allowed to cool to room temperature and was partitioned between diethyl ether and water. The organic phase was washed with aqueous sodium hydroxide solution, dried over sodium sulphate and evaporated. The residue was chromatographed on silica gel using 5% (v/v) ethyl acetate/petroleum ether for the elution. 1.8 g of 4-(1,1-dimethyl-2-propynyloxy)trifluoromethylbenzene were obtained as a yellow oil.